Cas no 823801-69-0 (2H-1,4-Benzothiazine, 3,5,6,7,8,8a-hexahydro-)
823801-69-0 structure
Product name:2H-1,4-Benzothiazine, 3,5,6,7,8,8a-hexahydro-
2H-1,4-Benzothiazine, 3,5,6,7,8,8a-hexahydro- Chemical and Physical Properties
Names and Identifiers
-
- 2H-1,4-Benzothiazine, 3,5,6,7,8,8a-hexahydro-
- 3,5,6,7,8,8a-hexahydro-2H-1,4-benzothiazine
- 823801-69-0
- DTXSID50720403
-
- Inchi： InChI=1S/C8H13NS/c1-2-4-8-7(3-1)9-5-6-10-8/h8H,1-6H2
- InChI Key： NNMGGCATQMOUAB-UHFFFAOYSA-N
- SMILES： C1CCC2=NCCSC2C1
Computed Properties
- Exact Mass: 155.07687059g/mol
- Monoisotopic Mass: 155.07687059g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 153
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 37.7Ų
2H-1,4-Benzothiazine, 3,5,6,7,8,8a-hexahydro- Related Literature
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Qianwen Chen,Zhen Hou,Weiman Zhuang,Tianxu Zhang J. Mater. Chem. A, 2020,8, 16232-16237
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Yichao Gu,Xueliang Sun,Bin Wan,Zhuoer Lu,Yanghui Zhang Chem. Commun., 2020,56, 10942-10945
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Lanhua Yi,Yuan Meng,Rui Wang,Junjie Fei,Xianyou Wang,Yebo Lu New J. Chem., 2020,44, 13472-13479
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Timothy J. Johnson,Laurie E. Locascio Lab Chip, 2002,2, 135-140
823801-69-0 (2H-1,4-Benzothiazine, 3,5,6,7,8,8a-hexahydro-) Related Products
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